N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-[4-(2-methoxyethylcarbamoyl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C18H20N2O3/c1-13-5-3-4-6-16(13)18(22)20-15-9-7-14(8-10-15)17(21)19-11-12-23-2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: IWEQIGFTAFHFNR-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)NCCOC

Description

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide, also known as Mecamylamine, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. Mecamylamine is a non-competitive antagonist of nicotinic acetylcholine receptors (nAChRs), which are widely distributed in the brain and peripheral nervous system.

Mechanism of Action

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide is a non-competitive antagonist of nAChRs, which means that it binds to the receptor and prevents the binding of the neurotransmitter acetylcholine. This results in a decrease in the activity of the receptor, which can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide has been shown to have a variety of biochemical and physiological effects, including a decrease in blood pressure and heart rate, a decrease in the release of dopamine in the brain, and an increase in the release of norepinephrine. N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide has several advantages as a research tool, including its high potency and selectivity for nAChRs. However, N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide also has some limitations, including its poor solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide, including the development of more potent and selective nAChR antagonists, the investigation of the role of nAChRs in various diseases, and the development of new therapeutic agents based on the biochemical and physiological effects of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide. Additionally, further research is needed to fully understand the advantages and limitations of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide as a research tool.

Synthesis Methods

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide can be synthesized by reacting 4-aminobenzoyl chloride with 2-methylbenzoic acid in the presence of triethylamine. The resulting intermediate is then reacted with 2-(2-methoxyethyl)amine to yield N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide. The synthesis of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide is a multi-step process that requires careful attention to detail to achieve high yields and purity.

Scientific Research Applications

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and toxicology. In neuroscience, N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide has been used to study the role of nAChRs in nicotine addiction, Alzheimer's disease, and Parkinson's disease. In pharmacology, N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide has been used to study the effects of nAChR antagonists on blood pressure and heart rate. In toxicology, N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-methylbenzamide has been used to study the toxicity of nAChR antagonists on various organs and tissues.